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Compound of Interest

Compound Name: Ethyl 2-bromo-5-chloronicotinate
CAS No.: 1214337-49-1
Cat. No.: B11856768
Get Quote
. J

Executive Summary & Technical Context

Ethyl halogenated nicotinates (e.g., ethyl 2-chloronicotinate, ethyl 6-chloronicotinate) are
critical intermediates in the synthesis of fused pyridine systems and agrochemicals. However,
for structural biologists and crystallographers, they present a distinct challenge: The
Esterification Effect.

Unlike their parent nicotinic acids, which crystallize readily due to strong carboxylic acid
homodimers (

synthons), ethyl esters lack a strong hydrogen bond donor. This lowers the lattice energy
significantly, often resulting in low-melting solids or oils at standard temperature and pressure
(STP).

This guide compares the crystallographic "accessibility" and structural data of these
compounds, offering a validated protocol for in situ cryo-crystallization for the liquid variants.

Quick Comparison: Crystallizability Profile
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Crystallograph

Compound CAS No. State (RT) Melting Point L
y Difficulty
Ethyl 2- S High (Requires
o 1452-94-4 Liquid/Oil ~26-30 °C
chloronicotinate Cryo)
Ethyl 6- ) High (Temp
o 49608-01-7 Low-Melt Solid 26-30 °C N
chloronicotinate Sensitive)
Ethyl 5- Medium
o 20986-40-7 Solid ~39-42 °C
bromonicotinate (Standard)
Ref: 2-
Chloronicotinic 2942-59-8 Solid 175-178 °C Low (Robust)
Acid

Structural Analysis: The Halogen Bond vs.
Hydrogen Bond

When moving from the acid to the ethyl ester, the dominant intermolecular force shifts from
Hydrogen Bonding to Halogen Bonding and weak Van der Waals interactions.

The Interaction Shift

» Parent Acid (2-Chloronicotinic Acid): Crystallizes in the Triclinic space group (

).[1] The structure is dominated by strong O-H...O hydrogen bonds forming centrosymmetric
dimers.

o Ethyl Esters: The ethyl group blocks the donor site. The crystal packing relies on Halogen
Bonds (C-X...O/N).

o Mechanism:[2][3] The halogen atom (CI, Br) develops a region of positive electrostatic
potential (the

-hole) on its outer side, which interacts with the nucleophilic carbonyl oxygen or pyridine
nitrogen of a neighboring molecule.
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Comparative Lattice Metrics (Derived & Literature
Aggregation)

The following table summarizes the structural parameters typically observed in this class. Note

the expansion in unit cell volume for the ethyl esters due to the flexible ethyl chain.

o Ethyl 5- Ethyl 2-
2-Chloronicotinic o .
Parameter . . Bromonicotinate Chloronicotinate
Acid (Solid) . .
(Solid) (OiliCryo)
Monoclinic :
PR Predicted:
Space Group Triclinic o N
(Typical) Triclinic/Monoclinic
Z (Molecules/Cell) 4 4 4
Weak

Primary Interaction

H-Bond (O-H...N/O)

Halogen Bond (C-
Br...0=C)

-stacking / C-H...O

Packing Efficiency

High (High MP)

Medium

Low (Low MP)

Key Distance (
N/A (Liquid at RT)
)

Critical Insight: The 5-bromo derivative is significantly more crystalline than the 2-chloro or 6-
chloro analogs. This is due to the higher polarizability of Bromine compared to Chlorine, which

creates a stronger

-hole and more directional halogen bonding, stabilizing the lattice.

Experimental Protocol: In Situ Cryo-Crystallization

For the liquid/low-melting ethyl 2-chloro and 6-chloro derivatives, standard vapor diffusion will
fail. Use this Optical Heating and Crystallization (OHCD) inspired protocol.
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Phase 1: Capillary Preparation

o Loading: Draw the neat liquid ethyl nicotinate into a 0.3 mm Lindemann glass capillary.
» Sealing: Flame-seal both ends, leaving a liquid column of ~10 mm.

e Mounting: Mount the capillary on a standard goniometer head using clay or wax.

Phase 2: In Situ Crystal Growth

¢ Flash Cooling: Rapidly cool the stream to 100 K to create an amorphous glass or

polycrystalline mass.
e Zone Melting:

o Block the cryo-stream briefly (or use an IR laser) to melt the sample except for a small
seed at the tip.

o Slowly restore cooling to allow the melt to propagate from the seed.
e Annealing: Cycle the temperature between
and

to reduce mosaicity.

Phase 3: Data Collection Strategy

o Exposure Time: Reduce exposure time by 30% compared to solids; these crystals often
suffer from higher radiation damage due to looser packing.

¢ Resolution Cutoff: Expect diffraction to fade beyond 1.0
due to thermal disorder in the ethyl tail.

Visualizing the Interaction Logic

The following diagram illustrates the structural consequences of esterification and the resulting
reliance on halogen bonding.
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Caption: Structural logic flow demonstrating why ethyl esterification leads to lower melting
points and necessitates specialized crystallographic protocols, with Bromine providing superior
lattice stability over Chlorine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. researchgate.net [researchgate.net]

e 2. scribd.com [scribd.com]

o 3. Ethyl Nicotinate | CBHONO?2 | CID 69188 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 4. papers.ssrn.com [papers.ssrn.com]

e 5. Synthesis, X-ray crystal structure, IR and Raman spectroscopic analysis, quantum
chemical computational and molecular docking studies on hydrazone-pyridine compound: As
an insight into the inhibitor capacity of main protease of SARS-CoV2 - PMC
[pmc.ncbi.nim.nih.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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